Cas no 2171826-50-7 (2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide)

• Product Name: 2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide
• CAS No: 2171826-50-7
• MF: C₉H₂₂N₂O₂S
• MW: 222.348181247711
• CID: 5978185
• PubChem ID: 165959141
• Update Time: 2025-05-22

2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide
• EN300-1283605
• 2171826-50-7

• Inchi： 1S/C9H22N2O2S/c1-5-11(6-2)14(12,13)7-9(10)8(3)4/h8-9H,5-7,10H2,1-4H3
• InChI Key： LRUITWKGNLVYEF-UHFFFAOYSA-N
• SMILES： S(CC(C(C)C)N)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 222.14019912g/mol
• Monoisotopic Mass: 222.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide

2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide (CAS No: 2171826-50-7)

2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide is a versatile organic compound with the CAS registry number 2171826-50-7. This compound belongs to the class of sulfonamides, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and materials science. The molecular structure of 2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide consists of a sulfonamide group (-SO₂NH-) attached to a butane chain, with specific substituents that confer unique chemical and biological properties.

The synthesis of 2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide typically involves multi-step organic reactions, including sulfonation, alkylation, and amidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and reduce byproduct formation during the synthesis of sulfonamides like 2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide.

In terms of applications, 2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide has shown promise in the development of novel pharmaceutical agents. Its sulfonamide group is known to exhibit bioisosteric properties, making it a valuable scaffold for drug design. Recent studies have highlighted its potential as a modulator of certain enzyme activities, particularly in the context of inflammatory diseases and metabolic disorders. For example, research published in 2023 demonstrated that derivatives of 2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide can selectively inhibit cytokine production in vitro, suggesting their potential as anti-inflammatory agents.

Beyond pharmaceutical applications, 2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide has also been investigated for its role in materials science. Its unique chemical structure allows for the formation of stable polymeric networks when used as a building block in polymer synthesis. A 2023 study reported the successful incorporation of this compound into biodegradable polymers, which exhibit enhanced mechanical properties and biocompatibility. Such advancements open new avenues for its use in biomedical devices and sustainable materials.

From an environmental perspective, understanding the fate and toxicity of 2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide is crucial for its safe application. Recent eco-toxicological studies have evaluated its degradation pathways under various environmental conditions. These studies suggest that the compound undergoes rapid microbial degradation in aqueous environments, minimizing its ecological footprint. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, 2-amino-N,N-diethyl-3-methylbutane-1-sulfonamide (CAS No: 2171826-50-7) is a multifaceted compound with significant potential across diverse fields. Its chemical versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation. As research continues to uncover new functionalities and optimize its properties, this compound is poised to make even greater contributions to science and industry.